Cas no 143028-78-8 (Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-N-(phenoxyacetyl)-, 3'-(hydrogen butanedioate) (9CI))

Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-N-(phenoxyacetyl)-, 3'-(hydrogen butanedioate) (9CI) structure
143028-78-8 structure
Product Name:Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-N-(phenoxyacetyl)-, 3'-(hydrogen butanedioate) (9CI)
CAS No:143028-78-8
MF:C44H43N5O11
MW:817.839131593704
CID:5598745
Update Time:2023-08-23

Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-N-(phenoxyacetyl)-, 3'-(hydrogen butanedioate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-methyl-N-(phenoxyacetyl)-, 3'-(hydrogen butanedioate) (9CI)
    • Inchi: 1S/C44H43N5O11/c1-54-31-18-14-29(15-19-31)44(28-10-6-4-7-11-28,30-16-20-32(55-2)21-17-30)58-24-34-39(60-37(53)23-22-36(51)52)40(56-3)43(59-34)49-27-47-38-41(45-26-46-42(38)49)48-35(50)25-57-33-12-8-5-9-13-33/h4-21,26-27,34,39-40,43H,22-25H2,1-3H3,(H,51,52)(H,45,46,48,50)/t34-,39-,40-,43-/m1/s1
    • InChI Key: FBGVBHBBXGGTSF-NWQXGAAUSA-N
    • SMILES: O(C(C1=CC=C(OC)C=C1)(C1=CC=C(OC)C=C1)C1=CC=CC=C1)C[C@H]1O[C@@H](N2C3C(=C(N=CN=3)NC(COC3=CC=CC=C3)=O)N=C2)[C@H](OC)[C@@H]1OC(=O)CCC(O)=O

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • pka: 4.37±0.17(Predicted)
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